Cas no 52044-08-3 (7-Benzothiazolesulfonicacid, 2-(4-amino-3-sulfophenyl)-6-methyl-, sodium salt (1:2))

• Product Name: 7-Benzothiazolesulfonicacid, 2-(4-amino-3-sulfophenyl)-6-methyl-, sodium salt (1:2)
• CAS No: 52044-08-3
• MF: C₁₄H₁₀N₂Na₂O₆S₃
• MW: 444.413541316986
• CID: 386604
• PubChem ID: 11970513
• Update Time: 2025-04-19

7-Benzothiazolesulfonicacid, 2-(4-amino-3-sulfophenyl)-6-methyl-, sodium salt (1:2) Chemical and Physical Properties

Names and Identifiers

• 7-Benzothiazolesulfonicacid, 2-(4-amino-3-sulfophenyl)-6-methyl-, sodium salt (1:2)
• disodium 2-(4-amino-3-sulphonatophenyl)-6-methylbenzothiazole-7-sulphonate
• disodium,2-(4-amino-3-sulfonatophenyl)-6-methyl-1,3-benzothiazole-7-sulfonate
• EINECS 257-623-8
• Disodium 2-(4-amino-3-sulfonatophenyl)-6-methylbenzothiazole-7-sulfonate
• NS00089703
• DTXSID30200011
• 52044-08-3

• Inchi： 1S/C14H12N2O6S3.2Na/c1-7-2-5-10-12(13(7)25(20,21)22)23-14(16-10)8-3-4-9(15)11(6-8)24(17,18)19;;/h2-6H,15H2,1H3,(H,17,18,19)(H,20,21,22);;/q;2*+1/p-2
• InChI Key： HBJCVQUBNWAIAA-UHFFFAOYSA-L
• SMILES： S1C(C2C=CC(=C(C=2)S(=O)(=O)[O-])N)=NC2=CC=C(C)C(=C12)S(=O)(=O)[O-].[Na+].[Na+]

Computed Properties

• Exact Mass: 443.9498
• Monoisotopic Mass: 443.949637
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 27
• Rotatable Bond Count: 1
• Complexity: 674
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 198
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: nothing

Experimental Properties

• PSA: 153.31